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Compound of Interest

Compound Name: Riboflavin-13C5

Cat. No.: B12410700

This guide provides essential safety and logistical information for the proper disposal of
Riboflavin-13C5, a stable isotope-labeled form of Vitamin B2. The procedures outlined below
are designed for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with environmental regulations.

Chemical and Physical Properties

The disposal procedure for Riboflavin-13C5 is dictated by its chemical and physical properties.
As Carbon-13 is a stable, non-radioactive isotope, the primary considerations for disposal are
based on the chemical nature of the riboflavin molecule itself.

Property Value

Appearance Yellow-orange solid
Odor Odorless

Molecular Formula C1213CsH20N40s6
Melting Point 290 °C / 554 °F[1]
Solubility Insoluble in water[1]
Stability Light sensitive[1]

Carbon monoxide (CO), Carbon dioxide (COz2),

Hazardous Decomposition ] ] ]
Nitrogen oxides (NOx) upon heating[1][2]
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Personal Protective Equipment (PPE)

Before handling Riboflavin-13C5 for disposal, ensure the following personal protective
equipment is worn to minimize exposure:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

» Skin Protection: Wear impervious gloves (e.g., Nitrile rubber) and protective clothing to
prevent skin contact.

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required. However, if dust is generated, a particulate filter respirator
IS recommended.

Step-by-Step Disposal Procedure

The disposal of Riboflavin-13C5 should always be carried out in accordance with federal,
state, and local environmental control regulations.

o Collection of Waste:
o Carefully collect surplus or unused Riboflavin-13C5 powder.

o For spills, mechanically take up the material by sweeping or shoveling. Avoid generating
dust. If appropriate, moisten the powder slightly to prevent it from becoming airborne.

o Place the collected material into a suitable, properly labeled, and sealed container for
disposal.

o Container Labeling:
o Clearly label the waste container with the chemical name: "Riboflavin-13C5".

o Include any relevant hazard warnings, although Riboflavin is not classified as a hazardous
substance.

o Storage of Waste:
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o Store the sealed waste container in a designated, well-ventilated area.

o Protect the container from light, as Riboflavin is light-sensitive.

» Final Disposal:
o Do not dispose of Riboflavin-13C5 down the drain or in regular trash.

o Contact a licensed professional waste disposal service to arrange for the proper disposal
of the chemical waste. Offer surplus and non-recyclable solutions to a licensed disposal
company.

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of Riboflavin-13C5.
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Start: Unused or Spilled
Riboflavin-13C5

Step 1: Don Appropriate PPE
(Gloves, Goggles)

Step 2: Collect Waste Material
(Sweep, shovel)

Is dust being generated?

Moisten powder slightly No

Step 3: Place in a Labeled,
Sealed Container

Step 4: Store in a Designated,
Light-Protected Area

Step 5: Contact Licensed
Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Riboflavin-13C5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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